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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602

Technical Support Center: Boron Triiodide (Bl3)

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of the highly air-sensitive compound, Boron
triiodide (BI3).

Frequently Asked Questions (FAQs)

Q1: What is Boron triiodide and why is it considered highly air-sensitive?

Boron triiodide (Bl3) is a crystalline solid and a powerful Lewis acid used in various organic
synthesis applications, such as cleaving ethers and esters.[1][2][3] Pure Bls is a colorless or
white solid, but it is often seen as a dark red solid due to its extreme sensitivity.[4][5] It is
classified as highly air-sensitive because it is extremely hygroscopic and reacts readily and
vigorously with moisture in the air.[1][4] This reaction causes the compound to fume visibly and
decompose.[4]

Q2: What happens when Boron triiodide is exposed to air or water?

Upon contact with moisture, Boron triiodide hydrolyzes to form boric acid (B(OH)s) and
hydroiodic acid (HI).[1][5][6] The hydrolysis process releases sharp, pungent, and toxic fumes
of hydrogen iodide.[4] This reaction is vigorous and can be violent, making it crucial to prevent
any contact with water.[1][4][7]
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Q3: What are the visual signs of Boron triiodide decomposition?

The primary sign of decomposition is a change in color from its pure white or colorless state to
a reddish or dark red-brown appearance, which is due to the formation of iodine. Another key
indicator is the visible fuming of the solid when exposed to air, a result of its reaction with
atmospheric moisture.[4]

Q4: What are the mandatory storage conditions for Boron triiodide?

To maintain its integrity and for safety, Boron triiodide must be stored under a dry, inert
atmosphere, such as nitrogen or argon.[4][7] It should be kept in a tightly sealed container,
preferably a glass ampoule or a container lined with chemically resistant material.[4][7][8] The
storage area must be cool, dry, well-ventilated, and designated as a corrosives area.[7][8][9] A
recommended storage temperature is between 2-8 °C.[1][8][10]

Q5: What Personal Protective Equipment (PPE) is required when working with Boron
triiodide?

Appropriate PPE is critical. This includes:
» Eye/Face Protection: Chemical splash goggles and a face shield are necessary.[7][8]

o Skin Protection: Wear suitable protective gloves and a lab coat or chemical-resistant suit to
prevent skin contact.[7][8][11]

o Respiratory Protection: All handling must be done in a chemical fume hood.[7] If exposure
limits are exceeded or in the event of a spill, a NIOSH/MSHA-approved respirator or a self-
contained breathing apparatus (SCBA) is required.[7][9]

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

The solid is dark red and

fuming in its container.

The container seal has been
compromised, leading to

exposure to air and moisture.

The product has decomposed
and should not be used. It
must be disposed of following
hazardous waste protocols.
Review storage procedures to
ensure containers are properly
sealed under an inert

atmosphere.

A reaction using Bls is failing or

providing poor yield.

The reagent has likely
degraded due to improper
handling or storage.
Alternatively, glassware or
solvents may contain residual

moisture.

Always use a fresh, unopened
container of Bls or a sample
that has been rigorously stored
under an inert atmosphere.
Ensure all glassware is oven-
dried or flame-dried and alll
solvents are anhydrous before

starting the experiment.

The material is difficult to

dispense from the bottle.

The solid may have clumped
due to minor moisture

absorption.

Handle the material exclusively
within a glove box or other
inert atmosphere environment.
Use a clean, dry spatula or
other appropriate tool to break
up the solid if necessary. Avoid
opening the container outside

of an inert environment.

Quantitative Data: Physical and Chemical Properties
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Property Value Citations
Molecular Formula Bls [1]
Molecular Weight 391.52 g/mol [1][12]

Colorless/white crystalline solid
Appearance [11[4]15]16]
(pure); often appears dark red

Melting Point 43-49.9 °C [5][6][10][12]
Boiling Point 210 °C [5][6][10][12]
Density 3.35g/mL at 25 °C [1][10][12]

Reacts with water; Soluble in

Solubility CSz, benzene, CCla, [41151[12]
chloroform
Heat of Vaporization 40.5 kJ/mol [1][2][5]

Experimental Protocols
Protocol 1: Standard Handling of Boron triiodide in an
Inert Atmosphere Glove Box

o Preparation: Ensure the glove box atmosphere has low levels of oxygen and moisture (<1
ppm is ideal). Place all necessary oven-dried glassware, spatulas, and a tared vial for
weighing into the glove box antechamber.

 Inerting Equipment: Cycle the antechamber with the inert gas (e.g., argon or nitrogen) at
least three times to remove air and moisture before transferring items into the main chamber.

o Equilibration: Allow the sealed container of Boron triiodide to thermally equilibrate to the
glove box temperature before opening to prevent condensation.

o Dispensing: Inside the glove box, carefully open the main container. Using a clean, dry
spatula, promptly transfer the desired amount of Bls into the tared vial and securely cap it.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.lookchem.com/casno13517-10-7.html
https://www.lookchem.com/casno13517-10-7.html
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://www.lookchem.com/casno13517-10-7.html
https://www.guidechem.com/encyclopedia/boron-triiodide-dic17575.html
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.nbinno.com/article/other-organic-chemicals/understanding-boron-triiodide-bi3-properties-handling-ot
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.nbinno.com/article/other-organic-chemicals/understanding-boron-triiodide-bi3-properties-handling-ot
https://www.chembk.com/en/chem/BORON%20TRIIODIDE
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.nbinno.com/article/other-organic-chemicals/understanding-boron-triiodide-bi3-properties-handling-ot
https://www.chembk.com/en/chem/BORON%20TRIIODIDE
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://www.lookchem.com/casno13517-10-7.html
https://www.chembk.com/en/chem/BORON%20TRIIODIDE
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://www.guidechem.com/encyclopedia/boron-triiodide-dic17575.html
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.echemi.com/products/pd180521115721-boron-triiodide.html
https://www.lookchem.com/casno13517-10-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0366906.htm
https://en.wikipedia.org/wiki/Boron_triiodide
https://www.benchchem.com/product/b077602?utm_src=pdf-body
https://www.benchchem.com/product/b077602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Sealing: Tightly reseal the main Boron triiodide container. It is good practice to reinforce the
seal with paraffin film or store it inside a secondary sealed container within the glove box.

Removal: Remove the weighed sample and other equipment from the glove box via the
antechamber, again following the proper purging procedure.

Protocol 2: Emergency Spill Cleanup Procedure

This protocol is for small spills within a chemical fume hood.

Immediate Action: Do not use water or any aqueous solutions.[7] Alert personnel in the
immediate area and ensure the fume hood sash is kept at the lowest practical height.

PPE: Ensure you are wearing the appropriate PPE, including chemical splash goggles, a
face shield, a lab coat, and heavy-duty chemical-resistant gloves. A respirator may be
necessary depending on the spill size.[7]

Containment: If the spill is a solid, cover it with a dry, inert absorbent material like sand or
vermiculite. Do not use combustible materials.

Collection: Carefully sweep or scoop the contained material into a clean, dry, and
appropriately labeled hazardous waste container.[7][8][13] Avoid creating dust.[8][13]

Decontamination: Wipe the spill area with a cloth lightly dampened with an inert, non-
reactive organic solvent (e.g., hexane), followed by a dry cloth. All cleaning materials must
be disposed of as hazardous waste.

Disposal: Seal the waste container and dispose of it according to your institution's hazardous
waste management guidelines.

Visualized Workflow
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Accidental Exposure Event

Exposure Detected

Skin Eyes nhalation
/ Immediat" First Aid Response \
Skin Contact Eye Contact Inhalation
Flush with plenty of water for 15+ min. Flush with plenty of water for 15+ min. Move to fresh air immediately.
Remove contaminated clothing. Lift eyelids. Provide oxygen or artificial respiration if needed.
Seek immediate medical aid. Seek immediate medical aid. Seek immediate medical aid.

Post-Exposfire Protocol

Report Incident
Notify supervisor and EHS.

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency first aid workflow for Boron triiodide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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